molecular formula C20H14N2O4 B7463848 ethyl (2Z)-2-cyano-3-[4-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)phenyl]acrylate

ethyl (2Z)-2-cyano-3-[4-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)phenyl]acrylate

Cat. No. B7463848
M. Wt: 346.3 g/mol
InChI Key: XXNZKYNQRMMBCS-KAMYIIQDSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Ethyl (2Z)-2-cyano-3-[4-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)phenyl]acrylate is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. This compound is commonly referred to as EDIA, and it is a member of the cyanoacrylate family of compounds. EDIA is a versatile compound that has been used in a wide range of applications, including in the synthesis of new materials, in biological research, and in the development of new drugs.

Mechanism of Action

The mechanism of action of EDIA is not fully understood, but it is believed to involve the inhibition of cell proliferation and the induction of apoptosis in cancer cells. EDIA has been shown to target the mitochondria of cancer cells, leading to the disruption of the mitochondrial membrane potential and the release of cytochrome c. This, in turn, leads to the activation of caspases and the induction of apoptosis.
Biochemical and Physiological Effects:
EDIA has been shown to have a range of biochemical and physiological effects. In vitro studies have shown that EDIA has anti-cancer properties and can inhibit the growth of cancer cells. Additionally, EDIA has been shown to have anti-inflammatory properties and can inhibit the production of pro-inflammatory cytokines. In vivo studies have shown that EDIA can reduce tumor growth in mouse models of cancer.

Advantages and Limitations for Lab Experiments

EDIA has several advantages as a research tool. It is a versatile compound that can be used in a wide range of applications, including in the synthesis of new materials and in biological research. Additionally, EDIA has been shown to have anti-cancer properties, making it a promising candidate for drug development. However, there are also limitations to the use of EDIA in lab experiments. EDIA is a toxic compound, and caution must be taken when handling it. Additionally, the synthesis of EDIA is a multi-step process that requires specialized equipment and expertise.

Future Directions

There are several future directions for the study of EDIA. One potential application is in the development of new anti-cancer drugs. EDIA has been shown to have anti-cancer properties, and further research is needed to explore its potential as a cancer treatment. Additionally, EDIA could be used in the synthesis of new materials with unique properties, such as biocompatibility or conductivity. Finally, EDIA could be used as a fluorescent probe in biological research, where it could be used to image cells and tissues with high specificity and sensitivity.

Synthesis Methods

The synthesis of EDIA is a multi-step process that involves the use of various reagents and catalysts. The most common method for synthesizing EDIA involves the reaction of ethyl cyanoacetate with 4-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)phenylboronic acid in the presence of a palladium catalyst. This reaction results in the formation of the intermediate compound, which is then reacted with ethyl acrylate to yield EDIA.

Scientific Research Applications

EDIA has been extensively studied for its potential applications in various fields of scientific research. In the field of materials science, EDIA has been used in the synthesis of new materials, such as polymers and nanoparticles. EDIA has also been used in biological research, where it has been used as a fluorescent probe for imaging cells and tissues. Additionally, EDIA has been studied for its potential applications in drug development, where it has been shown to have anti-cancer properties.

properties

IUPAC Name

ethyl (Z)-2-cyano-3-[4-(1,3-dioxoisoindol-2-yl)phenyl]prop-2-enoate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H14N2O4/c1-2-26-20(25)14(12-21)11-13-7-9-15(10-8-13)22-18(23)16-5-3-4-6-17(16)19(22)24/h3-11H,2H2,1H3/b14-11-
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XXNZKYNQRMMBCS-KAMYIIQDSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC(=O)C(=CC1=CC=C(C=C1)N2C(=O)C3=CC=CC=C3C2=O)C#N
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CCOC(=O)/C(=C\C1=CC=C(C=C1)N2C(=O)C3=CC=CC=C3C2=O)/C#N
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H14N2O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

346.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.